Cas no 844683-57-4 (3-Chloro-3'-methoxybenzhydrol)

• Product Name: 3-Chloro-3'-methoxybenzhydrol
• CAS No: 844683-57-4
• MDL: MFCD06201312
• CID: 4659999
• Update Time: 2025-10-30

3-Chloro-3'-methoxybenzhydrol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-3'-methoxybenzhydrol

• MDL： MFCD06201312
• Inchi： InChI=1S/C14H13ClO2/c1-17-13-7-3-5-11(9-13)14(16)10-4-2-6-12(15)8-10/h2-9,14,16H,1H3
• InChI Key： OHGNGRZLJIHLIA-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1)C(C2=CC(=CC=C2)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on 3-Chloro-3'-methoxybenzhydrol

3-Chloro-3'-methoxybenzhydrol: A Comprehensive Overview

3-Chloro-3'-methoxybenzhydrol (CAS No. 844683-57-4) is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has been the subject of extensive research in recent years. Its applications span across various industries, including pharmaceuticals, agrochemicals, and advanced materials. This article delves into the structural features, synthesis methods, and cutting-edge applications of 3-Chloro-3'-methoxybenzhydrol, while also highlighting its significance in contemporary scientific advancements.

The molecular structure of 3-Chloro-3'-methoxybenzhydrol is a key factor in its versatile reactivity and functionality. The compound consists of a benzhydrol framework, which is a derivative of benzene with two hydroxyl groups attached to adjacent carbon atoms. The presence of a chlorine atom at the 3-position and a methoxy group at the 3' position introduces unique electronic and steric effects. These substituents not only influence the compound's chemical reactivity but also play a pivotal role in its solubility, stability, and interaction with biological systems. Recent studies have demonstrated that the strategic placement of these groups enhances the compound's ability to act as a versatile building block in organic synthesis.

The synthesis of 3-Chloro-3'-methoxybenzhydrol involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of this compound. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the desired aromatic framework. Additionally, advancements in green chemistry have led to the development of environmentally friendly synthesis routes, reducing the environmental footprint associated with its production.

In terms of applications, 3-Chloro-3'-methoxybenzhydrol has shown remarkable potential in the pharmaceutical industry. Its ability to act as a chiral auxiliary has made it invaluable in asymmetric synthesis, enabling the production of enantiomerically pure compounds that are critical for drug development. Recent studies have highlighted its role in synthesizing bioactive molecules with potential anti-inflammatory and anticancer properties. Furthermore, its use as an intermediate in the synthesis of complex natural products has underscored its importance in natural product chemistry.

Beyond pharmaceuticals, 3-Chloro-3'-methoxybenzhydrol has found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo polymerization under mild conditions has led to the creation of high-performance materials with tailored properties such as thermal stability and mechanical strength. Researchers have also explored its potential as a precursor for functionalized nanoparticles, which hold promise for applications in drug delivery and sensing technologies.

The environmental impact of 3-Chloro-3'-methoxybenzhydrol is another area that has attracted scientific interest. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Preliminary findings suggest that it exhibits moderate biodegradability under aerobic conditions, making it a more sustainable option compared to some traditional chemicals used in similar applications.

In conclusion, 3-Chloro-3'-methoxybenzhydrol (CAS No. 844683-57-4) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, efficient synthesis methods, and promising applications make it a focal point for ongoing research efforts. As scientific advancements continue to unfold, this compound is expected to play an even more significant role in shaping future innovations across various industries.